Cas no 685533-95-3 (Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-
• CAS No: 685533-95-3
• MF: C₁₁H₁₅F₃N₂O
• MW: 248.244813203812
• CID: 1729255
• PubChem ID: 26189342
• Update Time: 2025-04-21

Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-
• 2-[2-(DIMETHYLAMINO)ETHOXY]-5-(TRIFLUOROMETHYL)-ANILINE
• A1-80075
• SCHEMBL12398619
• 685533-95-3
• QPDDGJVGQBJBFD-UHFFFAOYSA-N
• 2-(2-(dimethylamino)ethoxy)-5-(trifluoromethyl)aniline
• 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)aniline
• AKOS010336068

• Inchi： 1S/C11H15F3N2O/c1-16(2)5-6-17-10-4-3-8(7-9(10)15)11(12,13)14/h3-4,7H,5-6,15H2,1-2H3
• InChI Key： QPDDGJVGQBJBFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OCCN(C)C)(F)F

Computed Properties

• Exact Mass: 248.11375
• Monoisotopic Mass: 248.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes